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Compound of Interest

Compound Name: Dihydrocytochalasin B

Cat. No.: B013727

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of
Dihydrocytochalasin B stock solutions for research applications. Dihydrocytochalasin B, a
derivative of cytochalasin B, is a potent inhibitor of actin polymerization and is widely used in
cell biology to study processes involving the actin cytoskeleton, such as cell division and
motility. Unlike its parent compound, it does not inhibit glucose transport, making it a more
specific tool for studying cytoskeletal dynamics.[1][2] Proper preparation and storage of stock
solutions are critical for ensuring experimental reproducibility and efficacy. This protocol
outlines the necessary steps and provides key data in a structured format for researchers,
scientists, and drug development professionals.

Compound Information

Dihydrocytochalasin B is a fungal mycotoxin that disrupts actin filament function by binding to
the barbed end of actin filaments, thereby inhibiting the assembly and disassembly of actin
monomers.[1][3]
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Property Value Reference
Molecular Formula C20H39NOs [1114]
Molecular Weight 481.62 g/mol [1]
Appearance White to off-white solid [1]

CAS Number 39156-67-7 [11[4]

Solubility

The solubility of Dihydrocytochalasin B is a critical factor in the preparation of stock solutions.
It is poorly soluble in aqueous solutions but readily dissolves in several organic solvents. It is
important to use high-purity, anhydrous solvents to ensure maximum solubility and stability of
the compound.

Solvent Solubility Reference
Dimethyl sulfoxide (DMSO) > 20 mg/mL (= 41.53 mM) [1][3]
Dimethylformamide (DMF) 30 mg/mL (62.29 mM) [11[3]
Ethanol 20 mg/mL [3]

Water Essentially insoluble

Note: For hygroscopic solvents like DMSQO, it is recommended to use a newly opened bottle to
ensure minimal water content, which can affect solubility.[1] Warming and sonication may be
necessary to fully dissolve the compound in DMF.[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Dihydrocytochalasin B in
DMSO. This is a commonly used concentration for cell culture experiments.

Materials
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o Dihydrocytochalasin B powder (CAS 39156-67-7)
¢ Anhydrous dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

o Safety Precautions: Dihydrocytochalasin B is a mycotoxin and should be handled with care
in a well-ventilated area or a chemical fume hood. Wear appropriate PPE at all times.

o Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight ( g/mol
) / 1000 For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) =1 mL x 10
mM x 481.62 g/mol / 1000 = 4.8162 mg

» Weighing the Compound: Carefully weigh out the calculated amount of
Dihydrocytochalasin B powder using an analytical balance and place it into a sterile
microcentrifuge tube or vial.

e Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the
Dihydrocytochalasin B powder.

» Dissolving the Compound: Tightly cap the tube and vortex thoroughly until the powder is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid in dissolution if
necessary. Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected (amber) tubes to avoid repeated freeze-thaw cycles.
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Storage and Stability

Proper storage is crucial for maintaining the activity of the Dihydrocytochalasin B stock

solution.
Storage Condition Duration Reference
Powder -20°C for up to 3 years [1]
In Solvent -80°C for up to 6 months [1]
In Solvent -20°C for up to 1 month [1]

Note: It is not recommended to store aqueous dilutions of the stock solution for more than one
day.[5]

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the general mechanism of action of Dihydrocytochalasin B.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b013727?utm_src=pdf-body
https://www.medchemexpress.com/dihydrocytochalasin-b.html
https://www.medchemexpress.com/dihydrocytochalasin-b.html
https://www.medchemexpress.com/dihydrocytochalasin-b.html
https://cdn.caymanchem.com/cdn/insert/11328.pdf
https://www.benchchem.com/product/b013727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow for Dihydrocytochalasin B Stock Solution Preparation
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Caption: Workflow for preparing Dihydrocytochalasin B stock solution.
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Simplified Mechanism of Dihydrocytochalasin B Action
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Caption: Dihydrocytochalasin B's inhibitory effect on actin polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. Dihydrocytochalasin B 39156-67-7 [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b013727?utm_src=pdf-body-img
https://www.benchchem.com/product/b013727?utm_src=pdf-body
https://www.benchchem.com/product/b013727?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dihydrocytochalasin-b.html
https://www.sigmaaldrich.com/SG/en/product/sigma/d1641
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3. caymanchem.com [caymanchem.com]

4. scbt.com [scbt.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Preparation of Dihydrocytochalasin B Stock Solution:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013727#how-to-prepare-dihydrocytochalasin-b-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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